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Compound of Interest

Compound Name: CDKI-83

Cat. No.: B15567659 Get Quote

For research use only. Not for human or veterinary use.

Researchers and laboratory professionals handling CDKI-83 must adhere to stringent safety

and disposal protocols. While a specific Safety Data Sheet (SDS) for CDKI-83 is not publicly

available, this document provides essential guidance based on the general principles of

hazardous chemical waste management. All procedures should be conducted in accordance

with institutional and local regulations.

Chemical and Physical Properties of CDKI-83
A summary of the known properties of CDKI-83 is provided below. This information is crucial for

risk assessment and the development of safe handling procedures.
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Property Value

Chemical Name

4-(4-methyl-2-(methylamino)thiazol-5-yl)-2-((4-

methyl-3-

(morpholinosulfonyl)phenyl)amino)pyrimidine-5-

carbonitrile[1][2]

CAS Number 1189558-88-0[1]

Molecular Formula C21H23N7O3S2[1]

Molecular Weight 485.58 g/mol [1]

Appearance Not specified (likely a solid)

Solubility Information not readily available

Stability
Stable for several weeks during standard

shipping.[1]

Storage
Short term (days to weeks): 0 - 4°C, dry and

dark. Long term (months to years): -20°C.[1]

Hazard Identification and Personal Protective
Equipment (PPE)
As a potent cyclin-dependent kinase inhibitor with anti-proliferative activity, CDKI-83 should be

handled as a potentially hazardous substance.[1][2] Assume it is toxic if ingested, inhaled, or

absorbed through the skin.

Required Personal Protective Equipment (PPE):

Gloves: Nitrile or other chemically resistant gloves.

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat is required.

Respiratory Protection: Use in a well-ventilated area or a certified chemical fume hood.
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Step-by-Step Disposal Protocol
The following protocol is a general guideline. Always consult your institution's Environmental

Health and Safety (EHS) office for specific procedures.

Waste Segregation and Collection:

Designated Waste Container: All waste contaminated with CDKI-83 (pure compound,

solutions, contaminated labware) must be collected in a designated, leak-proof hazardous

waste container. The container must be compatible with the chemical.

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include

the full chemical name: "CDKI-83 (CAS: 1189558-88-0)". The hazards should also be

noted (e.g., "Toxic").

Incompatible Materials: Do not mix CDKI-83 waste with incompatible chemicals. It should

be stored separately from strong acids, bases, and oxidizing agents.

Types of Waste:

Solid Waste: Collect unused or expired CDKI-83 powder, contaminated personal

protective equipment (gloves, etc.), and contaminated lab supplies (e.g., weigh boats,

pipette tips) in the designated solid hazardous waste container.

Liquid Waste: Solutions containing CDKI-83 must be collected in a designated liquid

hazardous waste container. Do not dispose of down the drain.

Sharps: Needles, syringes, or other sharps contaminated with CDKI-83 must be disposed

of in a puncture-resistant sharps container that is also labeled as hazardous chemical

waste.

Empty Containers: The original CDKI-83 container, even if empty, should be treated as

hazardous waste unless it has been triple-rinsed with a suitable solvent. The rinsate from

this cleaning process must be collected as liquid hazardous waste.

Storage of Waste:
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Satellite Accumulation Area (SAA): Store the sealed and labeled hazardous waste

container in a designated SAA within the laboratory.

Secondary Containment: The waste container should be kept in a secondary containment

bin to prevent the spread of material in case of a leak.

Waste Disposal:

Contact your institution's EHS office to arrange for the pickup and disposal of the

hazardous waste. Do not attempt to dispose of the waste yourself.

A hazardous waste manifest will be required for off-site shipment, which will be managed

by your EHS department.[3]

Spill Management
In the event of a spill, follow these procedures immediately:

Evacuate: Alert others in the area and evacuate if necessary.

Contain: If it is safe to do so, contain the spill using an inert absorbent material such as

vermiculite or sand.

Personal Protection: Wear appropriate PPE, including respiratory protection if the spill

generates dust.

Collect: Carefully collect the absorbed material and any contaminated debris using non-

sparking tools.

Clean: Decontaminate the spill area with a suitable cleaning agent. All cleaning materials

must be collected as hazardous waste.

Dispose: Place all spill cleanup materials into the designated hazardous waste container.

CDKI-83 Signaling Pathway Inhibition
CDKI-83 is a potent inhibitor of Cyclin-Dependent Kinase 9 (CDK9).[1][4] Inhibition of CDK9

leads to the dephosphorylation of RNA Polymerase II, which in turn down-regulates the
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expression of anti-apoptotic proteins like Mcl-1 and Bcl-2, ultimately inducing apoptosis in

cancer cells.[2] The compound also shows activity against CDK1.[2][4]

CDKI-83 CDK9 RNA Polymerase II
(p-Ser2)

Mcl-1 / Bcl-2
(Anti-apoptotic proteins) Apoptosis

Click to download full resolution via product page

Caption: Inhibitory pathway of CDKI-83 leading to apoptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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